N-(3-chloro-4-methylphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C19H17ClN2O2/c1-11-8-9-13(10-15(11)20)21-19(24)18(23)17-12(2)22(3)16-7-5-4-6-14(16)17/h4-10H,1-3H3,(H,21,24)
• InChI Key: XEJFIQVGJLHPIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)C2=C(N(C3=CC=CC=C32)C)C)Cl
• Molecular Formula: C19H17ClN2O2
• Molecular Weight: 340.8 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide, also known as CMI-977, is a small molecule that has been studied for its potential therapeutic effects. It was first synthesized in the early 2000s and has since been the subject of numerous scientific investigations.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

A review by Kennedy (2001) explores the toxicology of acetamide and its derivatives, emphasizing their commercial importance and the biological consequences of exposure. This study sheds light on the potential biological applications and safety considerations of acetamides, which may be relevant to understanding similar compounds (Kennedy, 2001).

Environmental Toxicology of Chloroacetamides

Research focusing on chloroacetamides, such as the study by Böger, Matthes, and Schmalfuss (2000), discusses the primary target enzyme for chloroacetamides and their impact on the formation of very-long-chain fatty acids (VLCFAs). This review may offer insights into the environmental and toxicological research applications of chloroacetamides and structurally related compounds (Böger, Matthes, & Schmalfuss, 2000).

Pharmacokinetics and Metabolism

Studies on well-known compounds such as paracetamol provide detailed insights into the metabolism and pharmacokinetics, which can be critical in understanding how similar compounds might be metabolized and their potential effects on human health. For example, research by Zhao and Pickering (2011) and Marzuillo, Guarino, and Barbi (2014) detail the metabolic pathways and genetic differences affecting the metabolism of paracetamol, offering a foundation for studying other acetamides (Zhao & Pickering, 2011); (Marzuillo, Guarino, & Barbi, 2014).

Degradation and Environmental Impact

The degradation of acetaminophen, a compound related to acetamides, by advanced oxidation processes (AOPs) is discussed by Qutob et al. (2022). This research highlights the pathway, by-products, biotoxicity, and a density functional theory calculation of acetaminophen, offering a model for understanding the environmental impact and degradation processes of similar compounds (Qutob, Hussein, Alamry, & Rafatullah, 2022).